![molecular formula C15H10Cl2N2O4S B2626359 N-(2,3-dichlorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide CAS No. 454663-79-7](/img/structure/B2626359.png)
N-(2,3-dichlorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,3-dichlorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide, also known as DCTA, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of thioamides and is known to exhibit various biological activities.
Scientific Research Applications
Chemistry and Properties of Benzothiazole Derivatives
Benzothiazole derivatives, including N-(2,3-dichlorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide, exhibit a wide range of biological and electrochemical activities. These compounds are investigated for their spectroscopic properties, structural features, and magnetic behaviors. Their diverse applications are rooted in their significant therapeutic potential, including antimicrobial, analgesic, anti-inflammatory, and anticancer activities. Research has shown that benzothiazoles are integral to developing chemotherapeutic agents, highlighting their importance in medicinal chemistry (Boča, Jameson, & Linert, 2011; Kamal, Hussaini, & Mohammed, 2015; Ahmed et al., 2012).
Synthetic Organic Chemistry
In the realm of synthetic organic chemistry, N-(2,3-dichlorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide and related compounds are studied for their potential in developing N-acylation reagents with improved chemoselectivity. These studies contribute to the broader understanding of chiral axis development and the application of benzothiazole derivatives in synthesizing novel organic compounds with potential pharmacological applications (Kondo & Murakami, 2001).
Pharmacological Properties
Benzothiazole derivatives are recognized for their vast pharmacological properties, including anticancer, antibacterial, antifungal, and anti-inflammatory activities. The structural simplicity and synthetic accessibility of benzothiazoles facilitate the development of chemical libraries, serving as a foundation for discovering new chemical entities with potential market progression (Keri et al., 2015).
Advancement in Drug Discovery
Recent advancements in benzothiazole-based drug discovery emphasize their role as key scaffolds in developing new therapeutic agents. The exploration of benzothiazoles in drug discovery, particularly in anticancer research, demonstrates their potential to advance into clinical usage, underscoring the need for further characterization of their toxicity and therapeutic efficacy (Law & Yeong, 2022).
properties
IUPAC Name |
N-(2,3-dichlorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10Cl2N2O4S/c16-10-5-3-6-11(14(10)17)18-13(20)8-19-15(21)9-4-1-2-7-12(9)24(19,22)23/h1-7H,8H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYWPKNNEVMLDDI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CC(=O)NC3=C(C(=CC=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10Cl2N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,3-dichlorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.